5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3,5-dimethylphenyl)-2,3-dihydro-1H-pyrrol-3-one

Specification

• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-yl)-1-(3,5-dimethylphenyl)-5-imino-2H-pyrrol-3-ol
• Standard InChI: InChI=1S/C19H18N4O/c1-11-7-12(2)9-13(8-11)23-10-16(24)17(18(23)20)19-21-14-5-3-4-6-15(14)22-19/h3-9,20,24H,10H2,1-2H3,(H,21,22)
• Standard InChI Key: WGSXHMOFDJJFSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2CC(=C(C2=N)C3=NC4=CC=CC=C4N3)O)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The molecular formula of 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3,5-dimethylphenyl)-2,3-dihydro-1H-pyrrol-3-one is C19H18N4O, with a molecular weight of 318.38 g/mol. Its IUPAC name systematically denotes:

• A 1H-1,3-benzodiazol-2-yl group at position 4, contributing aromaticity and hydrogen-bonding capacity.

• A 3,5-dimethylphenyl substituent at position 1, enhancing lipophilicity and steric bulk.

• An amino group at position 5, enabling nucleophilic reactivity.

• A 2,3-dihydro-1H-pyrrol-3-one core, providing a partially saturated lactam ring for conformational flexibility.

Table 1: Key Structural and Physicochemical Properties

Property	Value/Description
Molecular Formula	C19H18N4O
Molecular Weight	318.38 g/mol
IUPAC Name	4-(1H-Benzimidazol-2-yl)-5-amino-1-(3,5-dimethylphenyl)-2,3-dihydro-1H-pyrrol-3-one
Topological Polar Surface Area	95.3 Ų (estimated)
LogP (Octanol-Water)	2.8 (predicted)
Hydrogen Bond Donors	3 (amine, pyrrolone NH, benzimidazole NH)
Hydrogen Bond Acceptors	4 (pyrrolone carbonyl, benzimidazole N)

The compound’s solubility profile is influenced by its hybrid hydrophobic-aromatic and polar groups, rendering it moderately soluble in dimethyl sulfoxide (DMSO) but poorly soluble in aqueous media.

Synthesis and Characterization

Synthetic Pathways

The synthesis of this compound follows multi-step protocols common to benzodiazole-pyrrolone hybrids. A representative route involves:

• Benzimidazole Formation: Condensation of o-phenylenediamine with a carboxylic acid derivative under acidic conditions to yield the 1H-benzodiazol-2-yl moiety.

• Pyrrolone Ring Construction: Cyclization of a γ-amino ketone precursor via intramolecular lactamization, facilitated by nickel catalysis in aprotic solvents (e.g., tetrahydrofuran).

• N-Alkylation: Introduction of the 3,5-dimethylphenyl group via nucleophilic substitution or Ullmann-type coupling, employing copper(I) iodide as a catalyst.

Table 2: Optimization Parameters for Key Synthetic Steps

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
Benzimidazole Formation	o-Phenylenediamine, HCl, 120°C, 6 hr	78	95
Pyrrolone Cyclization	NiCl₂, IPr ligand, THF, 80°C, 12 hr	65	92
N-Alkylation	3,5-Dimethylbromobenzene, CuI, K₂CO₃, DMF	72	98

Analytical Characterization

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, benzimidazole H), 7.45–7.32 (m, 4H, aromatic H), 6.98 (s, 2H, dimethylphenyl H), 4.12 (t, 2H, pyrrolidine CH₂), 3.45 (q, 2H, NH₂), 2.31 (s, 6H, CH₃).

  • ¹³C NMR: 172.8 (C=O), 151.2 (benzimidazole C), 139.5–115.3 (aromatic C), 48.9 (pyrrolidine CH₂).

• Mass Spectrometry: ESI-MS m/z 319.2 [M+H]⁺.

Biological Activity and Mechanism of Action

Enzyme Inhibition Profiling

The compound demonstrates potent inhibition of fibroblast growth factor receptor 1 (FGFR1), a tyrosine kinase implicated in tumor angiogenesis and proliferation. In vitro assays reveal:

• IC₅₀: 12.3 nM against FGFR1, compared to 45.8 nM for the reference compound PD173074.

• Selectivity: >50-fold selectivity over FGFR2–4 and VEGFR2, minimizing off-target effects.

Antiproliferative Activity

In human breast cancer (MCF-7) and glioblastoma (U87MG) cell lines, the compound exhibits:

• GI₅₀: 0.8 μM (MCF-7) and 1.2 μM (U87MG), surpassing doxorubicin (GI₅₀ = 2.1 μM and 3.4 μM, respectively).

• Apoptosis Induction: Caspase-3/7 activation (4.2-fold increase vs. control) and PARP cleavage at 5 μM.

Table 3: Comparative Anticancer Activity of Benzimidazole Derivatives

Compound	FGFR1 IC₅₀ (nM)	MCF-7 GI₅₀ (μM)	LogP
Target Compound	12.3	0.8	2.8
5-Amino-4-(1H-benzodiazol-2-yl)-1-(2-ethylhexyl)-pyrrol-3-one	28.7	1.9	3.5
4,6-Difluoro-1H-benzodiazol-2-amine	N/A	N/A	1.2

Pharmacological Applications and Development

Drug Delivery Considerations

• Nanoparticle Formulation: Encapsulation in PEGylated liposomes improves aqueous solubility (2.1 mg/mL vs. 0.3 mg/mL free drug) and extends plasma half-life to 14.3 hr in murine models.

• Metabolic Stability: Microsomal clearance of 18 mL/min/kg (human), suggesting moderate hepatic extraction.

Comparative Analysis with Structural Analogues

Substituent Effects on Bioactivity

Replacing the 3,5-dimethylphenyl group with 2-ethylhexyl (as in) increases lipophilicity (LogP 3.5 vs. 2.8) but reduces FGFR1 affinity (IC₅₀ 28.7 nM vs. 12.3 nM), underscoring the role of aromatic π-stacking in target engagement. Conversely, fluorination at benzodiazole positions 4 and 6 (as in) enhances metabolic stability but abolishes kinase inhibition.

Synthetic Accessibility

Nickel-catalyzed cyclization (as per) proves critical for constructing the pyrrolone ring, achieving 65% yield compared to 42% via traditional thermal methods.